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Compound of Interest

Compound Name: 5-Chloro-2-nitrobenzoic acid

Cat. No.: B158705

Essential Safety Guide: Handling 5-Chloro-2-
hitrobenzoic Acid

For Immediate Use by Laboratory Professionals

This document provides critical safety and operational guidance for the handling and disposal
of 5-Chloro-2-nitrobenzoic acid. Adherence to these procedures is essential for ensuring the
safety of laboratory personnel and minimizing environmental impact. This substance is a
combustible solid that can cause skin, eye, and respiratory irritation and is harmful if
swallowed.[1][2]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 5-Chloro-2-nitrobenzoic acid
are summarized below.
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Property Value Source(s)
CAS Number 2516-95-2 [1112]
Molecular Formula C7H4CINOa4 [2]
Molecular Weight 201.56 g/mol [2]
Appearance Powder

Melting Point 137-139 °C

H302, H315, H318, H335,

GHS Hazard Codes
H400

Acute Toxicity, Oral (Category
4), Skin Irritation (Category 2),

Serious Eye Damage

Hazard Classifications

(Category 1), Specific Target

Organ Toxicity - Single

Exposure (Category 3)

[2]

Personal Protective Equipment (PPE)

The proper selection and use of PPE are the primary defense against exposure. The following

table outlines the minimum required PPE for handling 5-Chloro-2-nitrobenzoic acid.
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Situation

Required PPE

Specifications & Best
Practices

Routine Handling(Small

Quantities)

Eye/Face Protection

Chemical safety goggles with
side protection, compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.[3]

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber). Inspect
gloves for integrity before each
use and wash hands

thoroughly after handling.[1][4]

Body Protection

Standard laboratory coat.
Ensure it is kept clean and

worn buttoned.

Risk of Dust/Aerosol

Generation or Large Spills

Respiratory Protection

A NIOSH/MSHA-approved N95
dust mask is required.[5] All
operations with a risk of dust
generation must be performed
in a certified chemical fume
hood.

Full Body Protection

In addition to the above, a full
suit, boots, and splash goggles
may be necessary for large

spills.[5]

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow is crucial for minimizing risks.

Preparation and Engineering Controls

o Ventilation: Always handle this chemical within a certified chemical fume hood to prevent

inhalation of dust.
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Eyewash & Safety Shower: Confirm that a fully functional eyewash station and safety shower
are unobstructed and readily accessible.[4]

PPE Inspection: Before starting work, thoroughly inspect all PPE for any signs of damage or
degradation. Do not use compromised equipment.

Safe Handling

Avoid Dust Formation: Handle the compound carefully to minimize the generation of dust.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete
and before leaving the work area.[6] Do not eat, drink, or smoke in the laboratory.[6]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[1][4]

Emergency First-Aid Procedures

Eye Contact: Immediately flush eyes with copious amounts of clean, fresh water for at least
15 minutes, holding the eyelids apart.[1][6] Remove contact lenses if present and easy to do.
Seek immediate medical attention from an ophthalmologist.[1]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected skin gently
and thoroughly with soap and running water.[6] If skin irritation occurs, consult a physician.[1]

Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[3][6] If symptoms persist, seek medical advice.[1]

Ingestion: Rinse the mouth with water.[1] Call a doctor or poison control center if you feel
unwell.[6]

Spill Management Plan

In the event of a spill, follow these steps:

Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated.

Wear Appropriate PPE: Don all PPE specified for large spills, including respiratory protection.
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o Containment: Prevent the spill from spreading and keep it away from drains and surface
water.[1]

e Clean-up: Mechanically take up the spilled material (e.g., sweep or vacuum).[1][3] Avoid
generating dust.[3]

» Disposal: Place the collected material into a suitable, labeled container for hazardous waste
disposal.[7]

» Decontamination: Ventilate the affected area and clean the spill site thoroughly.

Disposal Plan

All waste materials must be managed in accordance with national and local regulations.

Waste Segregation

e Solid Chemical Waste: Unused or waste 5-Chloro-2-nitrobenzoic acid should be collected
in a clearly labeled, sealed container.

o Contaminated Materials: Any disposable items such as gloves, weighing paper, and
absorbent pads that are contaminated must be placed in a designated hazardous solid
waste container.

o Empty Containers: Handle uncleaned containers as you would the product itself. Do not
reuse them.

Container Management

» All waste containers must be compatible with the chemical, sealed to prevent leaks, and
clearly labeled with "Hazardous Waste" and the full chemical name: "5-Chloro-2-
nitrobenzoic acid.”

Final Disposal

o Store sealed waste containers in a designated, secure area away from incompatible
materials.
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» Arrange for disposal through a licensed and approved hazardous waste disposal company.
[6][8] Do not pour waste down the drain.[1]

Safe Handling Workflow

The following diagram illustrates the logical steps for safely handling 5-Chloro-2-nitrobenzoic
acid from preparation through final disposal.
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Phase 1: Preparation

Start: Handling 5-Chloro-2-nitrobenzoic acid

1. Engineering Controls & PPE Check
- Verify fume hood function
- Locate eyewash/shower
- Inspect all PPE for integrity

Phase 2: Bxecution

2. Safe Handling Procedure
- Don appropriate PPE

- Handle solid in fume hood
- Avoid generating dust
- Wash hands after use

Spill Management Protocol
- Evacuate if necessary
- Use spill kit & required PPE
- Collect waste for disposal

No

Phade 3: Pos
\/

-Handling

3. Waste Segregation
- Solid Chemical Waste
- Contaminated PPE & Materials
- Label all containers

4. Final Disposal

- Tightly seal all waste containers
- Store in designated area
- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Chloro-2-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. astechireland.ie [astechireland.ie]

2. 5-Chloro-2-nitrobenzoic acid | C7TH4ACINO4 | CID 17286 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 4. fishersci.com [fishersci.com]

e 5. spectrumchemical.com [spectrumchemical.com]

e 6. fishersci.com [fishersci.com]

o 7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 5-Chloro-2-
nitrobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158705#personal-protective-equipment-for-handling-
5-chloro-2-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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